1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine

• IUPAC Name: [4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]-(2,6-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H25BrN2O4/c1-26-17-8-7-16(22)13-15(17)14-23-9-11-24(12-10-23)21(25)20-18(27-2)5-4-6-19(20)28-3/h4-8,13H,9-12,14H2,1-3H3
• InChI Key: NGGGQLRNKXUZIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)CC3=C(C=CC(=C3)Br)OC
• Molecular Formula: C21H25BrN2O4
• Molecular Weight: 449.3 g/mol

Description

1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine, also known as BDP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine is not fully understood, but it is thought to involve the inhibition of various molecular targets, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has also been shown to modulate the activity of various enzymes, including caspases and matrix metalloproteinases.
Biochemical and Physiological Effects:
1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In inflammation research, 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been shown to reduce the production of pro-inflammatory cytokines and reduce inflammation in animal models. In neurological disorders, 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been shown to improve cognitive function and exhibit neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine in lab experiments is its versatility in various areas of research, including cancer, inflammation, and neurological disorders. 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine is also relatively easy to synthesize and purify, making it accessible for researchers. However, one limitation of 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine is its limited availability and high cost, which may limit its use in larger-scale experiments.

Future Directions

There are several future directions for 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine research, including the development of more efficient synthesis methods, the exploration of its potential therapeutic properties in other areas of research, and the optimization of its pharmacokinetic properties for clinical use. Additionally, further studies are needed to fully understand the mechanism of action of 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine and its potential interactions with other molecular targets.

Scientific Research Applications

1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic properties in various areas of research, including cancer, inflammation, and neurological disorders. In cancer research, 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine can suppress the production of pro-inflammatory cytokines and reduce inflammation in animal models. In neurological disorders, 1-(5-bromo-2-methoxybenzyl)-4-(2,6-dimethoxybenzoyl)piperazine has been studied for its potential neuroprotective properties and its ability to improve cognitive function.